Cas no 1448062-81-4 (1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide)

• Product Name: 1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide
• CAS No: 1448062-81-4
• MF: C₁₆H₂₀FN₃O₂S
• MW: 337.412305831909
• CID: 6427530
• PubChem ID: 71808373
• Update Time: 2025-08-04

1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide
• 1-(2-fluorophenyl)-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]methanesulfonamide
• 1-(2-fluorophenyl)-N-[(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]methanesulfonamide
• F6440-2672
• 1448062-81-4
• AKOS024563159
• VU0549190-1
• CHEMBL3440365
• 1-(2-fluorophenyl)-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)methanesulfonamide

• Inchi： 1S/C16H20FN3O2S/c1-20-16-9-5-3-7-13(16)15(19-20)10-18-23(21,22)11-12-6-2-4-8-14(12)17/h2,4,6,8,18H,3,5,7,9-11H2,1H3
• InChI Key： NWHVWLXFUXULGU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1F)S(NCC1C2=C(N(C)N=1)CCCC2)(=O)=O

Computed Properties

• Exact Mass: 337.12602622g/mol
• Monoisotopic Mass: 337.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide

Introduction to 1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide (CAS No. 1448062-81-4)

1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide, identified by its CAS number 1448062-81-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both fluorine and indazole moieties in its structure suggests a unique combination of electronic and steric properties that may contribute to its pharmacological profile.

The fluorophenyl group, a key structural feature, is known for its ability to modulate the bioavailability and metabolic stability of drug candidates. The introduction of fluorine at the para position enhances lipophilicity while maintaining metabolic resistance, making it a favored substitution in modern drug design. This characteristic is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

Complementing the fluorophenyl moiety is the 1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl fragment. Indazole derivatives are widely recognized for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The methyl substitution at the 1-position and the tetrahydropyridine ring contribute to enhanced solubility and improved oral bioavailability, which are crucial factors in drug development. The 3-ylmethylmethanesulfonamide group further influences the compound’s interactions with biological targets by introducing a polar sulfonamide moiety capable of hydrogen bonding.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and potential biological targets. Studies suggest that the fluorophenyl group may engage in π-stacking interactions with aromatic residues in protein binding pockets, while the sulfonamide moiety could form hydrogen bonds with polar amino acid side chains. These interactions are critical for determining the compound’s binding affinity and selectivity.

In the realm of drug discovery, this compound has been explored for its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The indazole core is particularly relevant in this context, as it mimics natural substrates or transition states of these enzymes. Preliminary computational studies indicate that modifications to the methylmethanesulfonamide group could further optimize binding affinity while minimizing off-target effects.

The synthesis of 1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key steps include nucleophilic substitution reactions to introduce the fluorophenyl group followed by cyclization to form the indazole ring system. The final step involves sulfonamide formation through reaction with methanesulfonyl chloride or equivalent reagents.

Evaluation of this compound’s pharmacokinetic properties has revealed promising results regarding its solubility and metabolic stability. The tetrahydropyridine ring enhances water solubility, which is essential for oral administration, while the fluorine atom reduces susceptibility to enzymatic degradation. These characteristics make it an attractive candidate for further development into a therapeutic agent.

Emerging research also explores the potential applications of this compound in treating neurological disorders. The structural motifs present in this molecule share similarities with known neuroactive compounds, suggesting that it may modulate neurotransmitter systems or interact with receptors involved in cognitive function and mood regulation. Further investigation into its pharmacological effects on central nervous system (CNS) targets is warranted.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Beyond enhancing lipophilicity and metabolic stability, fluorine can also influence electronic properties and binding affinity through modulating hydrogen bonding interactions. In 1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide, these effects are synergistically combined with other structural features to create a versatile scaffold for drug discovery.

As computational methods continue to evolve, virtual screening techniques are being employed to identify novel derivatives of this compound with enhanced biological activity. High-throughput virtual screening (HTVS) allows researchers to rapidly assess thousands of analogs based on predicted binding affinities and selectivity profiles. This approach accelerates the discovery process by prioritizing compounds most likely to succeed in experimental testing.

The future direction of research on this compound includes exploring its mechanism of action at a molecular level through X-ray crystallography and other structural biology techniques. Understanding how it interacts with biological targets will provide insights into its therapeutic potential and guide further optimization efforts.

In conclusion,1-(2-fluorophenyl)-N-(1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylmethanesulfonamide (CAS No. 1448062-81-4) represents a promising lead compound with diverse applications in pharmaceutical research. Its unique structural features—combining a fluorophenyl group with an indazole core and sulfonamide functionality—make it an intriguing candidate for further development into novel therapeutic agents targeting various diseases.